Cas no 2185980-72-5 (1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one)

• Product Name: 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one
• CAS No: 2185980-72-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5409291
• Update Time: 2025-05-20

1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one

• Inchi： 1S/C12H12N2O2/c1-2-12(16)14-8-7-11(15)13-9-5-3-4-6-10(9)14/h2-6H,1,7-8H2,(H,13,15)
• InChI Key： XDGPVEJIMIYYKC-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N(C(=O)C=C)CCC1=O

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 388.0±31.0 °C(Predicted)
• pka: 14.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one

Introduction to 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one (CAS No. 2185980-72-5)

1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, identified by its Chemical Abstracts Service (CAS) number 2185980-72-5, belongs to the benzodiazepine class but exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug development. The compound’s molecular structure incorporates a fused bicyclic system with a reactive α,β-unsaturated carbonyl group, which suggests potential applications in biochemistry and molecular biology.

The synthesis and characterization of 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one have been subjects of academic study due to its structural complexity and the potential pharmacological activity it may exhibit. The presence of a conjugated system in the molecule allows for interactions with biological targets that could modulate neural activity or influence metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various receptors, suggesting possible therapeutic applications in central nervous system disorders.

In the context of modern drug discovery, the development of novel benzodiazepine derivatives has been driven by the need for compounds with improved efficacy and reduced side effects compared to classical benzodiazepines. The unique substitution pattern in 1,3,4,5-Tetrahydro-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one positions it as a candidate for further investigation into its pharmacokinetic properties and potential interactions with enzymes or transporters involved in drug metabolism. Preliminary studies have indicated that this compound may exhibit selectivity for certain receptor subtypes, which could be exploited to develop targeted therapies.

The α,β-unsaturated carbonyl group in the molecule is particularly noteworthy as it can participate in Michael addition reactions or undergo Michaelis-Menten catalysis, depending on the biological environment. This reactivity has implications for both synthetic chemistry and pharmacodynamics. Researchers are exploring how this functional group might interact with biological molecules such as proteins or nucleic acids, which could reveal new mechanisms of action or pathways for intervention. The compound’s ability to form hydrogen bonds or engage in π-stacking interactions further enhances its potential as a pharmacophore.

From a medicinal chemistry perspective, 1,3,4,5-Tetrahydro-5-(1-oxo-2-propenyl)-2H-l-benzodiazepinone (CAS No. 2185980 72 5) represents an exciting opportunity for innovation. The integration of structural elements from benzodiazepine scaffolds with other pharmacophores has been a successful strategy in developing new therapeutic agents. The current research landscape includes efforts to optimize such molecules for better solubility, bioavailability, and metabolic stability. The unique structural features of this compound make it a valuable scaffold for designing derivatives with enhanced pharmacological profiles.

The role of computational modeling in understanding the behavior of 1 H-BENZODIAZEPINONE (CAS NO: 2185980 72 5) cannot be overstated. High-throughput virtual screening and molecular dynamics simulations have allowed researchers to predict how this molecule might behave within biological systems. These simulations help identify potential binding sites and interaction partners on target proteins or receptors. Such insights are crucial for designing experiments aimed at validating computational predictions and advancing towards preclinical development.

In conclusion,(CAS NO:2185980 72 5) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique chemical properties and predicted biological activities make it an attractive candidate for further investigation into drug discovery efforts targeting neurological disorders or other diseases where modulation of central nervous system activity is relevant. As research continues to uncover new insights into molecular interactions,(CAS NO:2186107 00 9) may play an important role in developing next-generation therapeutics that address unmet medical needs effectively.